N'-{4-[(3,6-Dichloropyridin-2-yl)methoxy]phenyl}-N,N-dimethylurea

• CAS No.: 58804-02-7
• Molecular Formula: C15H15Cl2N3O2
• Molecular Weight: 340.2 g/mol
• IUPAC Name: 3-[4-[(3,6-dichloropyridin-2-yl)methoxy]phenyl]-1,1-dimethylurea
• InChI: InChI=1S/C15H15Cl2N3O2/c1-20(2)15(21)18-10-3-5-11(6-4-10)22-9-13-12(16)7-8-14(17)19-13/h3-8H,9H2,1-2H3,(H,18,21)
• InChI Key: XSZQGHISKRGVMP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC=C(C=C1)OCC2=C(C=CC(=N2)Cl)Cl

Description

N'-{4-[(3,6-Dichloropyridin-2-yl)methoxy]phenyl}-N,N-dimethylurea is a useful research compound. Its molecular formula is C15H15Cl2N3O2 and its molecular weight is 340.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Sodium metal (0.67 grams; 0.03 mole) was dissolved in 35 ml. of methanol and N,N-dimethyl-4-hydroxyphenyl urea (5.23 grams; 0.03 mole) was added to the sodium methoxide solution and the resulting mixture stirred until it became clear. The resulting phenolate solution was added portionwise over a period of about 90 minutes to a solution of 3,6-dichloro-2-chloromethylpyridine in 20 ml. of dimethylsulfoxide while maintaining the reaction at a temperature between from about 25° to about 50° C. The reaction mixture was then distilled to remove the methanol and the residue quenched over ice. The solid isolated by filtration was recrystallized from benzene. As a result of these operations, the desired N'-(4-((3,6-dichloro-2-pyridinyl)methoxy)phenyl)-N,N-dimethyl urea compound was recovered as a crystalline solid having a melting point of 161.5° to 162.5° C.